Cas no 1823581-76-5 (2-(2-methyl-1,3-dioxolan-2-yl)-1H-imidazole)

• Product Name: 2-(2-methyl-1,3-dioxolan-2-yl)-1H-imidazole
• CAS No: 1823581-76-5
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD28142369
• CID: 4621750
• PubChem ID: 101043608
• Update Time: 2025-06-12

2-(2-methyl-1,3-dioxolan-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methyl-1,3-dioxolan-2-yl)-1H-imidazole
• s11267
• AKOS030235371
• AS-65974
• YXC58176
• 1823581-76-5
• 2-(2-methyl-1,3-dioxolan-2-yl)-1H-imidazole

• MDL： MFCD28142369
• Inchi： 1S/C7H10N2O2/c1-7(10-4-5-11-7)6-8-2-3-9-6/h2-3H,4-5H2,1H3,(H,8,9)
• InChI Key： FLIYSNZONTTWMC-UHFFFAOYSA-N
• SMILES： O1CCOC1(C)C1=NC=CN1

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 47.1Ų

Additional information on 2-(2-methyl-1,3-dioxolan-2-yl)-1H-imidazole

Introduction to 2-(2-methyl-1,3-dioxolan-2-yl)-1H-imidazole (CAS No. 1823581-76-5)

2-(2-methyl-1,3-dioxolan-2-yl)-1H-imidazole (CAS No. 1823581-76-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the imidazole class, which is well-known for its presence in numerous bioactive molecules, including drugs and natural products. The presence of a 2-methyl-1,3-dioxolan-2-yl moiety in its structure introduces additional functional groups that may contribute to its chemical reactivity and biological interactions.

The imidazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 3. This structural motif is commonly found in a wide range of biologically important molecules, such as histamine, vitamin B3 (niacin), and various antifungal and antiviral agents. The incorporation of the 2-methyl-1,3-dioxolan-2-yl substituent into the imidazole core modifies its electronic and steric properties, potentially influencing its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional characteristics of such compounds more effectively. The 2-methyl-1,3-dioxolan-2-yl group introduces a cyclic ether moiety, which can participate in hydrogen bonding and other non-covalent interactions. These interactions are crucial for the binding affinity and specificity of drug candidates, making this compound a promising scaffold for further development.

In the context of drug discovery, imidazole derivatives have been extensively studied due to their ability to modulate various biological pathways. The 2-(2-methyl-1,3-dioxolan-2-yl)-1H-imidazole structure may exhibit properties such as kinase inhibition, antimicrobial activity, or anti-inflammatory effects. For instance, modifications at the nitrogen atoms of the imidazole ring can alter its binding affinity to enzymes or receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential as a lead molecule for medicinal chemistry programs. The dioxolan group provides a flexible scaffold that can be further modified through chemical synthesis to optimize pharmacokinetic properties and target engagement. Researchers have employed techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) to explore the binding modes of this compound with potential therapeutic targets.

The synthesis of 2-(2-methyl-1,3-dioxolan-2-yl)-1H-imidazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies may include nucleophilic substitution reactions, cyclization processes, and protection-deprotection steps to introduce the desired functional groups. Advances in synthetic methodologies have made it possible to access complex heterocyclic structures more efficiently, facilitating the exploration of novel bioactive compounds.

From a biological perspective, the imidazole derivatives continue to be a rich area of research due to their diverse pharmacological profiles. The 2-methyl-1,3-dioxolan-2-yl substituent may enhance solubility or metabolic stability, which are critical factors for drug development. Additionally, this group can serve as a handle for further derivatization using click chemistry or other modern synthetic approaches.

The latest research in medicinal chemistry highlights the importance of understanding the relationship between molecular structure and biological activity. Computational tools such as molecular dynamics simulations and quantum mechanical calculations have been instrumental in predicting how modifications to the imidazole core will affect its interaction with biological targets. These studies often involve analyzing binding affinities, enzyme inhibition constants, and receptor occupancy data to guide rational drug design.

In conclusion, 2-(2-methyl-1,3-dioxolan-2-yl)-1H-imidazole (CAS No. 1823581-76-5) represents an intriguing compound with potential applications in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing new therapeutic agents targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in advancing drug discovery efforts worldwide.